molecular formula C7H3F3I2 B8544791 Benzene, 1,3-diiodo-5-(trifluoromethyl)-

Benzene, 1,3-diiodo-5-(trifluoromethyl)-

Cat. No. B8544791
M. Wt: 397.90 g/mol
InChI Key: JJSJGDLPQPEQBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1,3-diiodo-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C7H3F3I2 and its molecular weight is 397.90 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1,3-diiodo-5-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1,3-diiodo-5-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H3F3I2

Molecular Weight

397.90 g/mol

IUPAC Name

1,3-diiodo-5-(trifluoromethyl)benzene

InChI

InChI=1S/C7H3F3I2/c8-7(9,10)4-1-5(11)3-6(12)2-4/h1-3H

InChI Key

JJSJGDLPQPEQBW-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1I)I)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of isopentylnitrite (365 mg, 3.12 mmol) in DMF (8 mL) at 65° C. was added 2,6-diiodo-4-(trifluoromethyl)aniline (685 mg, 1.66 mmol). The reaction was stirred overnight at rt then poured into 1 N HCl (10 mL) and extracted with methylene chloride. The organic layer was dried over sodium sulfate, filtered, concentrated and the residue was purified on silica (hexanes) to afford a pink solid.
Quantity
365 mg
Type
reactant
Reaction Step One
Quantity
685 mg
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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